Ethyl 6-chloroimidazo[1,2-a]pyridine-8-carboxylate
Overview
Description
Ethyl 6-chloroimidazo[1,2-a]pyridine-2-carboxylate is a solid compound with a molecular weight of 224.65 . It is stored in a dry room at normal temperature .
Molecular Structure Analysis
The InChI code for Ethyl 6-chloroimidazo[1,2-a]pyridine-2-carboxylate is 1S/C10H9ClN2O2/c1-2-15-10(14)8-6-13-5-7(11)3-4-9(13)12-8/h3-6H,2H2,1H3 .Physical And Chemical Properties Analysis
Ethyl 6-chloroimidazo[1,2-a]pyridine-2-carboxylate is a solid compound .Scientific Research Applications
Synthesis and Derivatives
- The chemical Ethyl 6-chloroimidazo[1,2-a]pyridine-8-carboxylate has been involved in the synthesis of various chloroimidazo[4,5-c]pyridines and related derivatives. A novel route for synthesizing these compounds has been developed, contributing to advancements in heterocyclic chemistry (Rousseau & Robins, 1965).
Coordination Polymers and Supramolecular Frameworks
- This compound has played a role in constructing zero-dimensional complexes and one-dimensional coordination polymers. These have been assembled into three-dimensional supramolecular frameworks, showcasing its utility in nano-structures and nano-objects (Yin, Li, Yan, & Yong, 2021).
Synthesis of Anti-Hepatitis B Virus (HBV) Compounds
- A series of derivatives of this compound have been synthesized and evaluated for their potential in inhibiting the replication of Hepatitis B Virus (HBV) DNA, demonstrating its significance in antiviral research (Chen, Liu, Zhang, Guo, Liu, Li, & Gong, 2011).
Use in Fused Polyheterocyclic Systems
- This compound has been utilized in the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems. These developments illustrate its utility in creating complex heterocyclic structures with potential applications in various fields of chemistry (Bakhite, Al‐Sehemi, & Yamada, 2005).
Palladium-Catalyzed Alkenylation
- This compound has been used in the synthesis of 3-alkenylimidazo[1,2-a]pyridines via a microwave direct palladium-catalyzed C-H alkenylation process. This showcases its role in the development of new methodologies in organic synthesis (Koubachi, Kazzouli, Berteina‐Raboin, Mouaddib, & Guillaumet, 2008).
Pharmaceutical Applications
- Some studies have investigated the use of this compound in the synthesis of anti-HBV active substances. These studies explore the potential of these derivatives in creating effective treatments for Hepatitis B (Gerasi, Frakolaki, Papadakis, Chalari, Lougiakis, Marakos, Pouli, & Vassilaki, 2020).
Safety and Hazards
Future Directions
Mechanism of Action
Pharmacokinetics (ADME)
- Ethyl 6-chloroimidazo[1,2-a]pyridine-8-carboxylate is likely absorbed after oral administration. It may distribute to tissues, including lung tissue (relevant for TB treatment). Metabolism details are not available, but hepatic metabolism is expected. Elimination occurs primarily via urine and feces. Good microsomal stability suggests favorable bioavailability .
Properties
IUPAC Name |
ethyl 6-chloroimidazo[1,2-a]pyridine-8-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClN2O2/c1-2-15-10(14)8-5-7(11)6-13-4-3-12-9(8)13/h3-6H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGSRRXVXYURIGS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=CN2C1=NC=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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